5-Chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione

• Molecular Formula: C8H11ClN2O3
• Molecular Weight: 218.64 g/mol
• IUPAC Name: 5-chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C8H11ClN2O3/c9-5-4-11(6-2-1-3-14-6)8(13)10-7(5)12/h5-6H,1-4H2,(H,10,12,13)
• InChI Key: YLJMLSINIPDGMF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)N2CC(C(=O)NC2=O)Cl

Description

5-Chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione is a chemical compound with the molecular formula C8H9ClN2O3 and a molecular weight of 216.62 g/mol.

Preparation Methods

The synthesis of 5-Chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 5-chlorouracil with oxirane (ethylene oxide) in the presence of a base to form the desired product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and yield.

Chemical Reactions Analysis

5-Chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorine atom in the compound can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential interactions with biological molecules and its effects on biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in various industrial processes, including the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

5-Chloro-1-(oxolan-2-yl)-1,3-diazinane-2,4-dione can be compared with other similar compounds, such as:

5-Chloro-2’-deoxyuridine: A thymidine analogue used in DNA synthesis studies.

5-Chloro-1-(oxolan-2-yl)-1H-pyrazol-4-ol: Another compound with a similar structure but different functional groups.

The uniqueness of this compound lies in its specific chemical structure and the resulting properties, which make it suitable for various applications in scientific research and industry.